Cas no 6789-80-6 (cis-3-Hexenal Solution (~50% in Triacetin))

• Product Name: cis-3-Hexenal Solution (~50% in Triacetin)
• CAS No: 6789-80-6
• Molecular Formula: C₆H₁₀O
• Molecular Weight: 98.143
• CID: 510263

cis-3-Hexenal Solution (~50% in Triacetin) Properties

Names and Identifiers

• 3-Hexenal, (3Z)-
• (3Z)-hexenal
• cis-3-Hexenal
• 1-Ethyl-2-propylethylene
• 3-Heptylene
• CIS-3-HEPTENE
• cis-3-Hexenal solution
• cis-hept-3-ene
• FEMA 2561
• hept-3c-ene
• Heptene
• hex-3c-enal
• Z-3-Heptene

• InChIKey： GXANMBISFKBPEX-ARJAWSKDSA-N
• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3-
• SMILES： CC/C=C\CC=O

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 98.073
• Heavy Atom Count: 7
• Complexity: 64.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.54160
• PSA: 17.07000
• Refractive Index: n20/D 1.44
• Boiling Point: 20 °C0.2 mm Hg
• Melting Point: -78°C (estimate)
• Flash Point: 140 °F
• FEMA: 2561 | CIS-3-HEXENAL
• Color/Form: Colorless liquid
• Density: 0.982 g/mL at 25 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes